Cas no 168784-35-8 (Diphenanthro[3,4-B:4',3'-D]thiophene)

Diphenanthro[3,4-B:4',3'-D]thiophene structure
168784-35-8 structure
Product Name:Diphenanthro[3,4-B:4',3'-D]thiophene
CAS No:168784-35-8
MF:C28H16S
MW:384.491645812988
CID:905090
Update Time:2023-08-02

Diphenanthro[3,4-B:4',3'-D]thiophene Chemical and Physical Properties

Names and Identifiers

    • Diphenanthro3,4-b:4,3-dthiophene
    • biphenanthro<4,3-b,3',4'-d>thiophene
    • DIPHENANTHRO[3,4-B:4',3'-D]THIOPHENE
    • Diphenanthro[3,4-B:4',3'-D]thiophene
    • Inchi: 1S/C28H16S/c1-3-7-21-17(5-1)9-11-19-13-15-23-27(25(19)21)28-24(29-23)16-14-20-12-10-18-6-2-4-8-22(18)26(20)28/h1-16H
    • InChI Key: UNKICAROUFRVIX-UHFFFAOYSA-N
    • SMILES: S1C2C=CC3C=CC4C=CC=CC=4C=3C=2C2=C1C=CC1C=CC3C=CC=CC=3C2=1

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 0
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.3
  • Topological Polar Surface Area: 28.2

Diphenanthro[3,4-B:4',3'-D]thiophene Related Literature

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